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Compound of Interest |

Compound Name: 8-Chloroquinazolin-2-amine
CAS No.: 1185113-73-8
Cat. No.: B1451550
. J

Part 1: Executive Summary & Immediate Action

For Researchers & EHS Personnel: 8-Chloroquinazolin-2-amine (CAS: 1185113-73-8) is a
halogenated nitrogen heterocycle often used as a pharmaceutical intermediate.[1][2] Due to its
halogen content (Chlorine) and biological activity (kinase inhibition potential), it must be
segregated from non-halogenated waste streams to prevent the formation of toxic byproducts
during incineration and to protect aguatic ecosystems.

IMMEDIATE DISPOSAL DIRECTIVE:
« (O NO DRAIN DISPOSAL: Strictly prohibited due to aquatic toxicity and low water solubility.

« ¢ INCINERATION ONLY: Must be destroyed via high-temperature incineration at an
approved facility.[1]

e | SEGREGATION: Classify as "Halogenated Organic Waste."[3]

Part 2: Chemical Profile & Hazard Assessment

Understanding the physicochemical properties is the first step in a self-validating safety
protocol.[1]
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Property Data Operational Implication

Official shipping/manifest

Chemical Name 8-Chloroquinazolin-2-amine
name.
Use for waste
CAS Number 1185113-73-8 o
profiling/inventory.[1][2][4]
High Nitrogen/Chlorine
Molecular Formula CsHeCIN3 content. Requires specialized
incineration.[1][2][4]
] Heavy organic; likely settles in
Molecular Weight 179.61 g/mol )
aqueous mixtures.[1][2][4]
. Low (Water), High (DMSO, Do not attempt to dilute with
Solubility )
Methanol) water for disposal.[1][2][4]
Acute Tox.[1][2][4][5] (Oral), Handle as a toxic corrosive

GHS Hazards ) ] ]
Skin Irrit. 2, Eye Dam. 1 solid.

Scientific Rationale for Classification: The presence of the Chlorine atom at the C-8 position
mandates that this compound be treated as Halogenated Waste. Mixing halogenated
compounds with non-halogenated solvents (e.g., Acetone, Ethanol) in waste drums significantly
increases disposal costs and complicates fuel-blending recycling processes.

Part 3: Waste Segregation & Pre-treatment

Effective disposal begins at the bench. Follow this decision logic to categorize your waste
stream correctly.

Solid Waste (Pure Substance)

o Container: High-density polyethylene (HDPE) wide-mouth jar.[1]
e Labeling: Must read "Hazardous Waste - Solid, Toxic, Halogenated."
e Protocol:

o Transfer expired or excess solid using a chemically resistant spatula.
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o Do not mix with silica gel or other drying agents unless specified by your facility's waste
vendor.

o Seal tightly.[6][7]

Liquid Waste (Mother Liquors/Reaction Mixtures)

» Segregation Rule: If the solvent system contains any halogenated solvents (DCM,
Chloroform) OR if the solute (8-Chloroquinazolin-2-amine) is present in concentrations
>1%, the entire mixture defaults to Halogenated Waste.[1][4]

o Container: Safety can or amber glass bottle with a vented cap (if evolution of gas is
possible).

e Labeling: "Hazardous Waste - Liquid, Halogenated."[1]

e Incompatibility: Keep away from strong acids and oxidizers.[3][8][9] Quinazolines are basic;
mixing with strong acids may generate heat or precipitate salts.

Contaminated Debris (PPE, Glassware)[3]

e Sharps: Syringes/needles contaminated with the substance go into Red Biohazard/Sharps
bins, labeled with the chemical name.

» Soft Debris: Gloves and paper towels go into a Solid Hazardous Waste bag (often yellow or
clear with hazmat tagging), never regular trash.

Part 4: Visual Disposal Workflow

The following diagram illustrates the critical decision points for disposing of 8-
Chloroquinazolin-2-amine in a research setting.
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Caption: Decision matrix for segregating 8-Chloroquinazolin-2-amine waste streams. Note
that liquid solutions default to "Halogenated" regardless of the solvent used.

Part 5: Regulatory Compliance & EPA Codes

While 8-Chloroquinazolin-2-amine is not explicitly listed on the EPA "P" or "U" lists by name,
it is regulated under the "Cradle-to-Grave" responsibility of RCRA (Resource Conservation and
Recovery Act).[1][2][4]

Regulatory Body Classification Code Description

If the waste exhibits toxicity
EPA (RCRA) D000 / Characteristic (TCLP) or is mixed with listed
solvents (FO01/F002).[1][2][4]

Toxic solids, organic, n.o.s. (8-
DOT (Transport) UN 2811 Chloroquinazolin-2-amine).[1]

[2]4]

Presence of Chlorine (CI)
mandates this stream to
Waste Stream Halogenated Organic prevent equipment corrosion
and ensure proper thermal
destruction.[1][2][4]

Why Incineration? Halogenated aromatics are thermally stable. Standard burial or low-temp
destruction risks leaching into groundwater or forming dioxins.[1] High-temperature incineration
(>1000°C) with scrubber systems is the only validated method to break the C-Cl bond safely.[1]

Part 6: Emergency Spill Response

In the event of a benchtop spill, follow this protocol immediately:
 Isolate: Evacuate the immediate area (3-meter radius).

o PPE: Don double nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an
N95 or P100 respirator.
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» Contain:
o Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop into a waste jar.

o Liquid Spill: Absorb with vermiculite or a commercial "Organic Solvent" spill kit. Do not use
combustible materials (like sawdust) if the solvent is flammable.

+ Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe. Dispose of
all wipes as Contaminated Debris.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures for 8-Chloroquinazolin-2-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1451550#8-chloroquinazolin-2-amine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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